Cas no 575-19-9 (1,2,3,4,5,6-Hexahydro-2,6-methano-3-benzazocine)

• Product Name: 1,2,3,4,5,6-Hexahydro-2,6-methano-3-benzazocine
• CAS No: 575-19-9
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 2666216
• PubChem ID: 182394
• Update Time: 2025-04-21

1,2,3,4,5,6-Hexahydro-2,6-methano-3-benzazocine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5,6-Hexahydro-2,6-methano-3-benzazocine
• Benzomorphan
• 18715-91-8
• 6,7-Benzomorphan
• UNII-43RTW43622
• (+/-)-6,7-Benzomorphan
• 6,7-Benzomorphan, (-)-
• (+/-)-Benzomorphan
• (-)-6,7-Benzomorphan
• 2-Azabenzo(f)bicyclo(3.3.1)nonane
• UNII-A8J3S2MS1D
• 575-19-9
• A8J3S2MS1D
• 6,7-Benzomorphan [MI]
• 2,6-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-, (2R,6S)-
• 2,6-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-
• 43RTW43622

• Inchi： 1S/C12H15N/c1-2-4-12-9(3-1)7-11-8-10(12)5-6-13-11/h1-4,10-11,13H,5-8H2
• InChI Key： NSLKFRGZLUIUKO-UHFFFAOYSA-N
• SMILES： N1CCC2C3C=CC=CC=3CC1C2

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,7-benzomorphans